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Compound of Interest

Compound Name: Z-D-Ser-OH

Cat. No.: B612884

For Researchers, Scientists, and Drug Development Professionals

N-Carbobenzyloxy-D-serine (N-Cbz-D-serine) is a crucial protected amino acid derivative used
extensively in peptide synthesis and as a chiral building block in the development of complex
organic molecules and pharmaceuticals.[1][2] Its D-configuration and the stability afforded by
the benzyloxycarbonyl (Cbz or Z) protecting group make it an important intermediate for
creating specific, stereochemically defined target molecules.[1] This guide provides an
overview of its commercial availability, typical quality specifications, and a standardized
workflow for procurement and verification.

Commercial Availability and Specifications

N-Cbz-D-serine is available from a wide range of chemical suppliers, from those catering to
small-scale academic research to those capable of providing bulk quantities for industrial
applications. Purity levels are typically high, with most suppliers offering grades of 98% or
greater. The compound is generally a white to off-white crystalline powder with a melting point
in the range of 117-120°C.

The following table summarizes a selection of commercial suppliers and the typical
specifications of their N-Cbz-D-serine offerings.
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Available Pack

Supplier Product Name  CAS Number Purity .
Sizes
N-
. 19, 5g, Bulk
TCI Chemicals Benzyloxycarbon  6081-61-4 >98.0% Quot
uote
yl-D-serine
N-Cbz-D-serine,
Advent Chembio  98% [Z-D-Ser- 6081-61-4 98% 25¢g
OH]
Z-D-Serine 500mg, 19, 59,
SRL 6081-61-4 99%
extrapure, 99% 25g
NSR ) 1kg, 5kg, 10kg,
] N-Cbz-D-Serine 6081-61-4 99%
Laboratories 25kg, 1 MT
N-Cbz-D-serine,
ADVENT 1kg, 5kg, 10kg,
98% [Z-D-Ser- 6081-61-4 98%
CHEMBIO 25kg, 1 MT
OH]
100g, 500gq, 1kg,
TEADUS _ J 9 =9
CBZ-D-Serine 6081-61-4 95% 5kg, 20kg, 50kg,
PHARMA

100kg

This table is representative and not exhaustive. Researchers should always verify current
specifications and availability directly with the suppliers.

Methodologies for Quality Verification

While suppliers provide a Certificate of Analysis (CoA), independent verification may be
necessary for critical applications. The methodologies listed on supplier CoAs and in chemical
literature form the basis for quality control.

Standard protocols for confirming the identity and purity of N-Cbz-D-serine include:

o Purity Analysis (HPLC): High-Performance Liquid Chromatography is used to determine the
purity of the compound by separating it from any impurities. TCI Chemicals, for instance,
specifies a purity of greater than 98.0% as determined by HPLC.[3]
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 Structural Confirmation (NMR): Nuclear Magnetic Resonance spectroscopy (*H NMR and 13C
NMR) is employed to confirm the chemical structure of the molecule. The resulting spectra
provide detailed information about the arrangement of atoms.[2]

o Melting Point Determination: The melting point is a key physical property used to assess
purity. A sharp melting point range, such as the 117-120°C range specified by Advent
Chembio, indicates a high degree of purity.

o Specific Optical Rotation: As a chiral molecule, the specific optical rotation is a critical
parameter to confirm the correct enantiomeric form (D-serine). For example, a typical
specification is a rotation of -5.0 to -7.0 degrees (c=6, in acetic acid).

o Infrared Spectroscopy (IR): IR spectroscopy can be used to identify the presence of key
functional groups within the molecule, such as the carbonyl (C=0) and amine (N-H) groups.

Procurement and Verification Workflow

The process of acquiring and validating N-Cbz-D-serine for research or development follows a
logical progression to ensure the material's quality and suitability for its intended use.
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Phase 1: Planning & Sourcing

Identify Need:
N-Cbz-D-serine required for synthesis

l

Search for Suppliers
(e.g., TCI, Advent, SRL)

;

Compare Specifications:
- Purity (>98%)
- Availability (Pack Size)
- Cost & Lead Time

Phase 2: Pfocurement

Place Purchase Order

Phase 3: Quality Control & Release

Y In-House Verification (Optional)
Receive Shipment & - HPLC for Purity
Review Certificate of Analysis (CoA) - NMR for Structure
- Optical Rotation for Chirality

Material Meets Specification?

Release for Research Use

Reject & Contact Supplier

Click to download full resolution via product page

Procurement and Quality Verification Workflow for N-Cbz-D-serine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gneechem.com [gneechem.com]

2. N-Cbz-D-Serine | 6081-61-4 [chemicalbook.com]

3. N-Benzyloxycarbonyl-L-serine 1145-80-8 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [A Technical Guide to Commercial Sources of N-Cbz-D-
serine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612884#commercial-sources-of-n-cbz-d-serine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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